Cas no 18683-91-5 (Ambroxol)

ambroxol (18683-91-5)Chemical properties of: Ambroxol hydrochloride: crystallization from ethanol,melting point233To234.5℃(decomposition). acute toxicityLD50mice,Rat(mg/kg):268,380intraperitoneal injection ;2720,13400Oral.

Ambroxol structure

Product Name:Ambroxol

CAS No:18683-91-5

Molecular Formula:C₁₃H₁₈N₂OBR₂

Molecular Weight:378.10282

MDL:MFCD00242702

CID:51118

PubChem ID:2132

Ambroxol Properties

Names and Identifiers

- trans-4-((2-Amino-3,5-dibromobenzyl)amino)cyclohexanol
- 4-(2-AMINO-3,5-DIBROMO-BENZYLAMINO)-CYCLOHEXANOL
- AMBROXOL
- ambroxol base
- 4-((2-amino-3,5-dibromobenzyl)amino)-(e)-cyclohexano
- 5-dibromophenyl)methyl)amino)-4-(((2-amino-trans-cyclohexano
- Cyclohexanol, 4-((2-amino-3,5-dibromobenzyl)amino)- (E)-
- Cyclohexanol, 4-[[(2-amino-3,5-dibromophenyl)methyl]amino]-, trans-
- n-(2-amino-3,4-dibromociclohexil)-trans-4-aminociclohexanol
- n-(2-amino-3,4-dibromocyclohexyl)-trans-4-aminocyclohexanol
- N-(trans-4-Hidroxiciclohexil)-(2-amino-3,5-dibromobencil)amina
- N-(trans-4-Hydroxycyclohexyl)-(2-amino-3,5-dibromobenzyl)-amine
- N-(trans-p-Hydroxycyclohexyl)-(2-amino-3,5-dibromobenzyl)amine
- NA-872
- trans-4-((2-Amino-3,5-dibromobencil)amino)ciclohexanol
- trans-4-((2-amino-3,5-dibromobenzyl)amine)cyclohexanol
- trans-N-[2-Amino-3,5-dibromobenzyl]-4-hydroxycyclohexylamine
- Bronchopmnt
- trans-4-((2-Amino-3,5-dibromobenzyl)-amino)cyclohexanol
- trans-4-((2-Amino-3,5-dibromobenzyl)-amino)cyclohexanol hydrochloride
- 2-amino-3,5-dibromo-N-[trans-4-hydroxycyclohexyl]benzylamine
- 4-[[(2-Amino-3,5-dibromophenyl)methyl]amino]cyclohexanol
- Fluibron
- Lindoxyl
- Motosol
- Mucofar
- Mucosan
- N-(trans-4-hydroxy-cyclohexyl)-2-amino-3,5-dibromo-benzylamine
- Pect
- Solvolan
- Sufactal
- 2-Amino-3,5-dibromo-N-(trans-4-hydroxycyclohexyl)benzylamine
- Ambroxol
- Tabcin (TN)
- BPBio1_000541
- SPBio_001595
- CHEBI:92994
- FT-0622261
- trans-4-{[(2-amino-3,5-dibromophenyl)methyl]amino}cyclohexanol
- EN300-18524079
- NCGC00016781-02
- Spectrum5_001021
- DTXSID8022583
- 200168S0CL
- BRD-K11223672-003-04-5
- SMP1_000014
- UNII-QH6ZT6J071
- Ambroxolum [INN-Latin]
- SR-05000001463
- N-(trans-4-Hidroxiciclohexil)-(2-amino-3,5-dibromobencil)amina [Spanish]
- SPBio_002412
- CS-0323348
- NCGC00016781-01
- UNII-200168S0CL
- Cyclohexanol, 4-(((2-amino-3,5-dibromophenyl)methyl)amino)-, cis-
- NS00073281
- Ambroxol [INN:BAN]
- trans-4-[(2-amino-3,5-dibromobenzyl)amino]cyclohexanol
- SCHEMBL423712
- Prestwick0_000366
- Prestwick3_000366
- AB00514663
- cis-4-((2-Amino-3,5-dibromobenzyl)amino)cyclohexanol
- KBio2_001826
- Cyclohexanol, 4-[[(2-amino-3,5-dibromo-phenyl)methyl]amino]-, trans
- FT-0630430
- CCG-207907
- DivK1c_000027
- 1217679-83-8
- 4-[(2-amino-3,5-dibromophenyl)methylamino]cyclohexan-1-ol
- AKOS005530704
- HY-B1039
- SBI-0051766.P002
- Q221637
- AMBROXOL HYDROCHLORIDE IMPURITY D [EP IMPURITY]
- CHEMBL1477775
- Tabcin
- Spectrum3_000955
- Oprea1_766685
- BRD-K11223672-003-03-7
- cis-Ambroxol
- MFCD28143339
- SCHEMBL18702
- (1r,4r)-4-{[(2-Amino-3,5-dibromophenyl)methyl]amino}cyclohexan-1-ol
- MFCD00242702
- CHEMBL153479
- SR-05000001463-1
- KBio1_000027
- BSPBio_000491
- KBioSS_001826
- CAS-23828-92-4
- 4-[(2-amino-3,5-dibromophenyl)methylamino-]cyclohexanol
- Ambroxol, cis-
- D07442
- Spectrum2_001518
- DB06742
- Ambroxol Base
- Bromhexine Metabolite VIII
- cis-4-(((2-Amino-3,5-dibromophenyl)methyl)amino)cyclohexanol
- 36557-04-7
- CHEBI:135590
- AMBROXOL [MI]
- (1s,4s)-4-((2-amino-3,5-dibromobenzyl)amino)cyclohexanol
- KBio3_002050
- BCP9000283
- HMS3373J22
- AB00053639_13
- Spectrum4_001068
- 4-[(2-amino-3,5-dibromophenyl)methylamino]cyclohexanol
- AMBROXOL [WHO-DD]
- KBio2_004394
- rac-cis-Ambroxol
- AB01275465-01
- 4-[(2-amino-3,5-dibromo-phenyl)methylamino]cyclohexanol
- s5710
- AKOS015889660
- SB17463
- FT-0661549
- JBDGDEWWOUBZPM-XYPYZODXSA-N
- SCHEMBL7855003
- AS-56023
- Ambroxolum
- NCGC00159399-02
- SCHEMBL21765132
- Ambroxol hydrochloride impurity D [EP]
- 4-((2-amino-3,5-dibromobenzyl)amino)cyclohexan-1-ol
- trans-4-((2-Amino-3,5-dibromobencil)amino)ciclohexanol [Spanish]
- 4-Hydroxydemethylbromhexine, cis-
- Ambroxol (INN)
- DTXSID60860228
- MLS001306470
- BCP0726000066
- CS-4558
- Amboxol
- Bisolvon metabolite VIII
- BCBcMAP01_000092
- VS-02240
- 18683-91-5
- NCGC00371077-02
- Cyclohexanol, 4-(((2-amino-3,5-dibromophenyl)methyl)amino)-, trans- (9CI)
- SB82866
- GTPL10692
- EINECS 242-500-3
- NCGC00016781-08
- BCP04489
- HMS2231B19
- HMS2089D06
- NINDS_000027
- HMS3886M18
- Cyclohexanol, 4-(((2-amino-3,5-dibromophenyl)methyl)amino)-, trans-
- BRD-K56558538-003-02-8
- IDI1_000027
- Prestwick2_000366
- EC 242-500-3
- A813089
- Ambroxol [INN]
- 4-{[(2-amino-3,5-dibromophenyl)methyl]amino}cyclohexan-1-ol
- 4-HYDROXYDEMETHYLBROMHEXINE, TRANS-
- NS00005443
- 107814-37-9
- Bromhexine-metabolite VIII
- QH6ZT6J071
- AC-8362
- KBio2_006962
- BDBM50395322
- KBioGR_001396
- Prestwick1_000366
- (1r,4r)-4-((2-amino-3,5-dibromobenzyl)amino)cyclohexan-1-ol
- NCGC00016781-04
- 4-[(2-Amino-3,5-dibromobenzyl)amino]cyclohexanol, trans-
- AKOS027338704
- SMR000718792
- N-(2-Amino-3,4-dibromociclohexil)-trans-4-aminociclohexanol [Spanish]
- Spectrum_001346
- Ambroxol EP Impurity D (cis-Ambroxol HCl/ Acebrophylline Impurity D)
- STK711075
- Cyclohexanol, 4-[[(2-amino-3,5-dibromophenyl)methyl]amino]-
- BRD-K11223672-003-05-2
- BRD-K56558538-003-11-9
- AMBRO?
- Ambroxol EP Impurity D
- BRD-K56558538-003-12-7
- ALBB-022461
- 4-[(2-Amino-3,5-dibromobenzyl)amino]cyclohexanol
- Cyclohexanol, 4-[[(2-amino-3,5-dibromophenyl)methyl]amino]-, cis-; cis-4-[[(2-Amino-3,5-dibromophenyl)methyl]amino]cyclohexanol; cis-Ambroxol; cis-4-[(2-Amino-3,5-dibromobenzyl)amino]cyclohexanol
- BBL009896
- +Expand
- MDL： MFCD00242702
- InChIKey： JBDGDEWWOUBZPM-XYPYZODXSA-N
- Inchi： 1S/C13H18Br2N2O/c14-9-5-8(13(16)12(15)6-9)7-17-10-1-3-11(18)4-2-10/h5-6,10-11,17-18H,1-4,7,16H2/t10-,11-
- SMILES： O[C@H]1CC[C@H](NCC2=CC(Br)=CC(Br)=C2N)CC1

Computed Properties

Exact Mass: 377.97654g/mol
Surface Charge: 0
XLogP3: 2.6
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 3
Rotatable Bond Count: 3
Monoisotopic Mass: 375.97859g/mol
Monoisotopic Mass: 375.97859g/mol
Topological Polar Surface Area: 58.3Å²
Heavy Atom Count: 18
Complexity: 259
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
Tautomer Count: nothing
Surface Charge: 0

Experimental Properties

LogP: 4.15900
PSA: 58.28000
Refractive Index: 1.6220 (estimate)
Boiling Point: 468.6°C at 760 mmHg
Melting Point: 233-234 C
Flash Point: 237.2 °C
Color/Form: crystallization
Solubility: Uncertain
Density: 1.5863 (rough estimate)

Ambroxol Security Information

RTECS：GV8423000
WGK Germany：3
Safety Term：S36
Safety Instruction： S36
Risk Phrases：R22
Dangerous goods sign： Xn
Hazard Statement： H302-H315-H319-H332-H335
Warning Statement： P280-P305+P351+P338-P310
Storage Condition：Powder -20°C 3 years 4°C 2 years In solvent -80°C 6 months -20°C 1 month
Risk Phrases： R22
Signal Word：Warning

Ambroxol Customs Data

HS CODE：2922199090
Customs Data：

China Customs Code:
2922199090

Overview:

2922199090. Other amino alcohols and their ethers,Esters and their salts(Except those containing more than one oxygen-containing group). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

Declaration elements:

Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared

Summary:

2922199090. other amino-alcohols, other than those containing more than one kind of oxygen function, their ethers and esters; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Ambroxol Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P003VE4-100mg	Ambroxol	18683-91-5	99%	100mg	$91.00	2024-06-17
A2B Chem LLC	AB79852-100mg	Ambroxol	18683-91-5	99%	100mg	$40.00
Ambeed	A233160-5g	Ambroxol	18683-91-5	98+%	5g	$183.0	2024-07-21
ChemScence	CS-4558-100mg	Ambroxol	18683-91-5	99.83%	100mg	$50.0	2022-04-27
Enamine	EN300-18524079-0.05g	(1r,4r)-4-{[(2-amino-3,5-dibromophenyl)methyl]amino}cyclohexan-1-ol	18683-91-5		0.05g	$2755.0	2023-09-18
eNovation Chemicals LLC	Y1054963-5g	Ambroxol	18683-91-5	99%	5g	$335	2022-04-14
MedChemExpress	HY-B1039-10mM*1mLinDMSO	Ambroxol	18683-91-5	99.93%	10mM*1mLinDMSO	￥550	2023-07-26
S e l l e c k ZHONG GUO	S5710-25mg	Ambroxol	18683-91-5	99.9%	25mg	¥795.13	2023-09-15
TRC	A575990-50mg	Ambroxol	18683-91-5		50mg	$ 167.00	2023-04-19
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	A132935-1g	Ambroxol	18683-91-5	99%	1g	¥331.90	2023-09-04

Ambroxol Suppliers

SHANG HAI YUAN YE Biotechnology Co., Ltd.

Audited Supplier

(CAS:18683-91-5)

MR./MRS.:TANG SI LEI

Phone:15026964105

Email:2881489226@qq.com

Shanghai Acmec Biochemical Co.,Ltd

Audited Supplier

(CAS:18683-91-5)

MR./MRS.:JI ZHI SHI JI

Phone:18117592386

Email:3007522982@qq.com

Shanghai Aladdin Biochemical Technology Co., Ltd

Audited Supplier

(CAS:18683-91-5)

MR./MRS.:A LA DING

Phone:

Email:anhua.mao@aladdin-e.com

Ambroxol Related Literature

1. Synthesis of chiral and achiral analogues of ambroxol via palladium-catalysed reactions

Anna L. E. Larsson,Roberto G. P. Gatti,Jan-E. B?ckvall J. Chem. Soc. Perkin Trans. 1 1997 2873
2. A turn-on FRET sensor based on dichlorofluorescein and AuNPs for rapid and ultrasensitive detection of ambroxol hydrochloride in urine

Pinping Wu,Nan Li,Yu Gu,Yuhan Guo,Haoshuang Lou,Hua He New J. Chem. 2017 41 4441
3. Superior spectrophotometric method for determination of a ternary mixture with overlapping spectra

Maha M. Abdelrahman,Nada S. Abdelwahab Anal. Methods 2014 6 509
4. Investigation of the particle size-dependent near-infrared spectral features of binary mixture samples in conjunction with Monte Carlo simulation and the influence of particle size on the accuracy of quantitative analysis

Pham K. Duy,Seulah Chun,Yoonjeong Lee,Hoeil Chung Analyst 2018 143 4306
5. Rapid and sensitive determination of ambroxol hydrochloride injection by Raman spectroscopy combined with chemometric models

Jian Le,Junchan Li,Hongliang Wen,Bin Chen,Zhanying Hong,Guiliang Chen Anal. Methods 2014 6 1096
6. New insight into the evaluation of complex mixture biodegradability: an UHPLC-qToF “all-ion MS/MS” acquisition technique for the untargeted and targeted analysis of pharmaceutical formulation biodegradation

Luisa Mattoli,Giacomo Proietti,Claudio Marzio Quintiero,Giada Fodaroni,Michela Burico,Mattia Gianni,Emiliano Giovagnoni,Valentino Mercati,Claudio Santi Environ. Sci.: Adv. 2022 1 725
7. Wide area coverage Raman spectroscopy for reliable quantitative analysis and its applications

Kayeong Shin,Hoeil Chung Analyst 2013 138 3335
8. Tuning protein folding in lysosomal storage diseases: the chemistry behind pharmacological chaperones

David?M. Pereira,Patrícia Valent?o,Paula B. Andrade Chem. Sci. 2018 9 1740
9. A validated chromatographic method for simultaneous determination of guaifenesin enantiomers and ambroxol HCl in pharmaceutical formulation

Ola Ahmed Saleh,Ali Mohamed Yehia,Aida Abd-El Sattar El-Azzouny,Hassan Youssef Aboul-Enein RSC Adv. 2015 5 93749
10. Stereodivergent routes in organic synthesis: marine natural products, lactones, other natural products, heterocycles and unnatural compounds

Carmen Nájera,Francisco Foubelo,José M. Sansano,Miguel Yus Org. Biomol. Chem. 2020 18 1279

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Amadis Chemical Company Limited

(CAS:18683-91-5)Ambroxol

Purity:99%

Quantity:5g

Price($):165.0

Cas no 18683-91-5 (Ambroxol)

Ambroxol Properties

Names and Identifiers

Computed Properties

Experimental Properties

Ambroxol Security Information

Ambroxol Customs Data

China Customs Code:

Overview:

Declaration elements:

Summary:

Ambroxol Price

Ambroxol Suppliers

Ambroxol Related Literature

18683-91-5 (Ambroxol) Related Products